molecular formula C5H6BrNO B2789778 5-Bromo-2-ethyl-1,3-oxazole CAS No. 1391740-26-3

5-Bromo-2-ethyl-1,3-oxazole

Cat. No.: B2789778
CAS No.: 1391740-26-3
M. Wt: 176.013
InChI Key: RCUVLGKNYLMLEL-UHFFFAOYSA-N
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Description

5-Bromo-2-ethyl-1,3-oxazole is a chemical compound. It appears as a white to yellow powder or crystals .


Synthesis Analysis

The synthesis of 1,3-oxazoles, such as this compound, involves several methods. One method involves the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates . Another method involves the use of a quaternary ammonium hydroxide ion exchange resin to catalyze the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes to give 5-aryloxazoles .


Molecular Structure Analysis

The substitution pattern of bromine in the oxazole moiety can be identified based on chemical shift values .


Chemical Reactions Analysis

Oxazoles undergo various chemical reactions. For instance, palladium-catalyzed C-5 arylation of oxazoles is preferred in polar solvents, whereas C-2 arylation is preferred in nonpolar solvents . Additionally, 2,5-disubstituted oxazoles can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine .


Physical and Chemical Properties Analysis

This compound is a white to yellow powder or crystals . More specific physical and chemical properties are not provided in the retrieved papers.

Safety and Hazards

While specific safety and hazard information for 5-Bromo-2-ethyl-1,3-oxazole is not available, general safety measures for handling oxazoles include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, and ensuring adequate ventilation .

Future Directions

The future directions in the research of oxazoles, including 5-Bromo-2-ethyl-1,3-oxazole, involve the development of new eco-friendly synthetic strategies . It is also important to develop robust synthetic methods for the generation of a diverse collection of heterocyclic molecules to accelerate the drug discovery programme .

Properties

IUPAC Name

5-bromo-2-ethyl-1,3-oxazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H6BrNO/c1-2-5-7-3-4(6)8-5/h3H,2H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCUVLGKNYLMLEL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC=C(O1)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6BrNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

176.01 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1391740-26-3
Record name 5-bromo-2-ethyl-1,3-oxazole
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